![molecular formula C21H19FN2O5S B3966094 4-fluoro-N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)amino]sulfonyl}benzamide](/img/structure/B3966094.png)
4-fluoro-N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)amino]sulfonyl}benzamide
Overview
Description
4-fluoro-N-(4-methoxyphenyl)-3-{[(4-methoxyphenyl)amino]sulfonyl}benzamide is a novel chemical compound that has been synthesized for scientific research applications. This compound is also known as "compound X" and has been found to have potential applications in the field of drug discovery and development.
Mechanism of Action
The mechanism of action of compound X is not fully understood. It is believed to inhibit the activity of certain enzymes involved in cell growth and division, which could explain its potential anticancer activity. Additionally, it is believed to disrupt the cell membrane of certain bacterial strains, which could explain its potential antibiotic activity.
Biochemical and Physiological Effects:
Compound X has been found to have a number of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes involved in cell growth and division, which could lead to cell death. Additionally, it has been found to disrupt the cell membrane of certain bacterial strains, which could lead to cell death.
Advantages and Limitations for Lab Experiments
One advantage of using compound X in lab experiments is that it has been found to have activity against certain cancer cell lines and bacterial strains, which could make it a useful tool for studying these diseases. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on compound X. One direction is to further investigate its mechanism of action, which could lead to a better understanding of its potential applications in drug discovery and development. Additionally, further studies could be conducted to determine its potential activity against other types of cancer and bacterial strains. Finally, research could be conducted to develop derivatives of compound X that have improved activity and selectivity.
Scientific Research Applications
Compound X has potential applications in the field of drug discovery and development. It has been found to have activity against certain cancer cell lines and could be developed into a potential anticancer drug. Additionally, it has been found to have activity against certain bacterial strains and could be developed into a potential antibiotic.
properties
IUPAC Name |
4-fluoro-N-(4-methoxyphenyl)-3-[(4-methoxyphenyl)sulfamoyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19FN2O5S/c1-28-17-8-4-15(5-9-17)23-21(25)14-3-12-19(22)20(13-14)30(26,27)24-16-6-10-18(29-2)11-7-16/h3-13,24H,1-2H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSNVXPPIAODQKD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)F)S(=O)(=O)NC3=CC=C(C=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19FN2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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